Cas no 65894-26-0 (N-(2-Bromoethyl)-benzenemethanamine)

• Product Name: N-(2-Bromoethyl)-benzenemethanamine
• CAS No: 65894-26-0
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 2794888
• PubChem ID: 12375699
• Update Time: 2025-06-08

N-(2-Bromoethyl)-benzenemethanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromoethyl)-benzenemethanamine
• 65894-26-0
• DTXSID10495084
• N-Benzyl-2-bromoethan-1-amine
• SCHEMBL2484559
• Benzenemethanamine, N-(2-bromoethyl)-

• Inchi： 1S/C9H12BrN/c10-6-7-11-8-9-4-2-1-3-5-9/h1-5,11H,6-8H2
• InChI Key： JQCIWDPPLPGGMG-UHFFFAOYSA-N
• SMILES： BrCCNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 213.01531Da
• Monoisotopic Mass: 213.01531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 260.7±23.0 °C at 760 mmHg
• Flash Point: 111.5±22.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-(2-Bromoethyl)-benzenemethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-Bromoethyl)-benzenemethanamine

Research Brief on N-(2-Bromoethyl)-benzenemethanamine (CAS: 65894-26-0): Recent Advances and Applications

N-(2-Bromoethyl)-benzenemethanamine (CAS: 65894-26-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromoethyl and benzenemethanamine functional groups, has been the subject of recent studies due to its potential applications in drug development, particularly as a building block for more complex molecules. Recent literature highlights its utility in the synthesis of bioactive compounds and its role in medicinal chemistry.

One of the key areas of research involving N-(2-Bromoethyl)-benzenemethanamine is its use as an intermediate in the synthesis of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of small-molecule inhibitors targeting specific enzymes involved in cancer progression. The study utilized the bromoethyl group to facilitate alkylation reactions, which are critical for the formation of covalent bonds with target proteins.

Another significant application of this compound is in the field of neuroscience. Research conducted by a team at the University of California, San Francisco, explored its potential as a precursor for the synthesis of neuroactive compounds. The study, published in ACS Chemical Neuroscience, reported that derivatives of N-(2-Bromoethyl)-benzenemethanamine exhibited promising activity in modulating neurotransmitter systems, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have improved the efficiency of producing N-(2-Bromoethyl)-benzenemethanamine. A 2024 paper in Organic Letters detailed a novel catalytic method that significantly reduces the number of steps required for its synthesis, thereby enhancing yield and purity. This methodological innovation is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in the safe handling and storage of N-(2-Bromoethyl)-benzenemethanamine due to its reactive nature. A recent review in Chemical Research in Toxicology emphasized the importance of proper safety protocols to mitigate risks associated with its use in laboratory environments. The review also called for further studies to explore its long-term stability and potential degradation products.

In conclusion, N-(2-Bromoethyl)-benzenemethanamine (CAS: 65894-26-0) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a focal point of ongoing studies. Future research is expected to further elucidate its mechanisms of action and expand its utility in drug discovery and development.